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This guide provides a comprehensive technical overview of 2,4-Dihydroxy-N-
methylbenzylamine, a molecule of interest for researchers, scientists, and professionals in the
field of drug development. This document will cover its core molecular attributes, a proposed
synthesis pathway with detailed experimental protocol, and an exploration of its potential
biological significance based on structurally related compounds.

Core Molecular Profile

2,4-Dihydroxy-N-methylbenzylamine is a derivative of benzylamine featuring two hydroxyl
groups on the benzene ring at positions 2 and 4, and a methyl group on the nitrogen atom of
the amine. These structural features are anticipated to bestow it with unique chemical
properties and biological activities.

Molecular Formula and Weight

The fundamental properties of 2,4-Dihydroxy-N-methylbenzylamine are summarized in the
table below. The molecular formula is CsH11NOz2, and the molecular weight is approximately
153.18 g/mol .
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Property Value

Molecular Formula CsH11NO:2

Molecular Weight 153.18 g/mol

IUPAC Name 4-((methylamino)methyl)benzene-1,3-diol
Canonical SMILES CNC1=CC(0)=C(0)C=C1

InChl Key Inferred from structure

Synthesis of 2,4-Dihydroxy-N-methylbenzylamine

A robust and widely applicable method for the synthesis of N-methylated benzylamines is the
reductive amination of the corresponding aldehyde.[1][2] This approach involves the reaction of
an aldehyde with a primary amine to form an imine intermediate, which is then reduced in situ
to the desired secondary amine.

Proposed Synthesis Pathway: Reductive Amination

The synthesis of 2,4-Dihydroxy-N-methylbenzylamine can be efficiently achieved through the
reductive amination of 2,4-dihydroxybenzaldehyde with methylamine. This one-pot reaction is
favored for its high yield and the avoidance of over-alkylation, a common issue with direct
alkylation methods.[2]
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Caption: Proposed synthesis of 2,4-Dihydroxy-N-methylbenzylamine via reductive amination.

Detailed Experimental Protocol

The following protocol outlines a standard procedure for the reductive amination of 2,4-
dihydroxybenzaldehyde.

Materials:

2,4-Dihydroxybenzaldehyde

o Methylamine (40% solution in water or as hydrochloride salt)

e Sodium cyanoborohydride (NaBHsCN) or Sodium triacetoxyborohydride (NaBH(OAC)3)
e Methanol

o Acetic acid (glacial)

o Ethyl acetate

» Saturated sodium bicarbonate solution

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-
dihydroxybenzaldehyde (1 equivalent) in methanol.

o Amine Addition: To the stirred solution, add methylamine (1.1 equivalents). If using
methylamine hydrochloride, add an equivalent of a non-nucleophilic base like triethylamine
to liberate the free amine.

e Imine Formation: Add a catalytic amount of glacial acetic acid (e.g., a few drops) to facilitate
the formation of the imine intermediate. Stir the mixture at room temperature for 1-2 hours.[3]
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e Reduction: Cool the reaction mixture in an ice bath. Cautiously add sodium
cyanoborohydride (1.2 equivalents) portion-wise, ensuring the temperature remains below
10°C.

o Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: Quench the reaction by slowly adding water. Remove the methanol under reduced

pressure.

o Extraction: To the aqueous residue, add ethyl acetate. Wash the organic layer sequentially
with saturated sodium bicarbonate solution and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to obtain the crude product.

 Purification: The crude 2,4-Dihydroxy-N-methylbenzylamine can be purified by column
chromatography on silica gel.

Physicochemical and Spectroscopic
Characterization

While specific experimental data for 2,4-Dihydroxy-N-methylbenzylamine is not readily
available, its expected physicochemical properties and spectroscopic features can be inferred
from its structure and comparison to related compounds.
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Property Expected Value/Features Rationale/Comparison
Appearance Off-white to pale yellow solid Similar phenolic amines
Soluble in methanol, ethanol, Presence of polar hydroxyl and
Solubility DMSO; sparingly soluble in amine groups, and a nonpolar
water benzene ring
Aromatic protons (3H),
benzylic protons (2H, singlet),
) Based on the structure and
N-methyl protons (3H, singlet), o
1H NMR ] known spectra of similar
N-H proton (1H, broad singlet),
compounds[4][5][6]
O-H protons (2H, broad
singlets)
Aromatic carbons, benzylic Distinct signals for each
13C NMR

carbon, N-methyl carbon

carbon environment[4]

Mass Spec (El)

Molecular ion peak (M*) at m/z
= 153, characteristic

fragmentation pattern

Fragmentation would likely
involve cleavage of the
benzylic C-N bond

Potential Biological Activities and Signaling

Pathways

The structural precursor, 2,4-dihydroxybenzaldehyde, and its derivatives are known to possess

a range of biological activities, including antioxidant, antimicrobial, anti-inflammatory, and

anticancer properties.[7][8][9] It is plausible that 2,4-Dihydroxy-N-methylbenzylamine could

exhibit similar biological effects.

Anti-Inflammatory Activity and the NF-kB Pathway

2,4-Dihydroxybenzaldehyde has been shown to exert anti-inflammatory effects by inhibiting the

nuclear factor-kappa B (NF-kB) signaling pathway.[9] NF-kB is a key transcription factor that

regulates the expression of pro-inflammatory genes. By inhibiting this pathway, the production

of inflammatory mediators is reduced.
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Caption: Hypothesized inhibition of the NF-kB signaling pathway by 2,4-Dihydroxy-N-
methylbenzylamine.

Antioxidant and Antimicrobial Potential

The presence of phenolic hydroxyl groups in 2,4-Dihydroxy-N-methylbenzylamine suggests it
may possess antioxidant properties by scavenging free radicals.[9] Furthermore, many
phenolic compounds and their amine derivatives exhibit antimicrobial activity against a range of
pathogens.[10]

Conclusion

2,4-Dihydroxy-N-methylbenzylamine is a molecule with a well-defined chemical structure that
can be synthesized through established methods like reductive amination. While direct
experimental data on this specific compound is limited, its structural similarity to other
biologically active molecules, particularly 2,4-dihydroxybenzaldehyde derivatives, suggests it
may be a promising candidate for further investigation in drug discovery and development,
especially in the areas of anti-inflammatory, antioxidant, and antimicrobial research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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